Cas no 600135-83-9 ((3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine)

• Product Name: (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine
• CAS No: 600135-83-9
• MF: C₂₇H₃₀FNO₃
• MW: 435.530411243439
• CID: 951053
• PubChem ID: 29980458
• Update Time: 2025-07-10

(3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-(4-Fluorophenyl)-3-[[3-methoxy-4-(benzyloxy)phenoxy]methyl] -1-methylpiperidine
• LogP
• (3S,4R)-4-(4-fluorophenyl)-3-[(3-methoxy-4-phenylmethoxyphenoxy)methyl]-1-methylpiperidine
• (3S,4R)-4-(4-Fluorophenyl)-3-[[3-methoxy-4-(benzyloxy)phenoxy]methyl] -1-methylpiperidine
• (3S,4R)-4-(4-Fluorophenyl)-3-[[3-methoxy-4-(phenylmethoxy)phenoxy]methyl]-1-methylpiperidine
• (3S,4R)-3-{[4-(Benzyloxy)-3-methoxyphenoxy]methyl}-4-(4-fluorophenyl)-1-methylpiperidine
• -1-methylpiperidine
• 600135-83-9
• DTXSID90652592
• (3S,4R)-4-(4-Fluorophenyl)-3-[[3-methoxy-4-(benzyloxy)phenoxy]methyl]-1-methylpiperidine
• DB-257699
• (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine

• Inchi： 1S/C27H30FNO3/c1-29-15-14-25(21-8-10-23(28)11-9-21)22(17-29)19-31-24-12-13-26(27(16-24)30-2)32-18-20-6-4-3-5-7-20/h3-13,16,22,25H,14-15,17-19H2,1-2H3/t22-,25-/m0/s1
• InChI Key： GVRONNVSYJRJGV-DHLKQENFSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1CCN(C)C[C@H]1COC1C=CC(=C(C=1)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 435.22100
• Monoisotopic Mass: 435.22097198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 549.9±50.0 °C at 760 mmHg
• Flash Point: 286.4±30.1 °C
• Refractive Index: 1.562
• Solubility: Chloroform, Methanol
• PSA: 30.93000
• LogP: 5.46550
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine

Introduction to (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 600135-83-9 is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine, represents a sophisticated example of structural design aimed at achieving specific pharmacological properties. Its unique stereochemistry and functional group arrangement make it a promising candidate for further investigation in drug development.

One of the most striking features of this molecule is its complex stereochemical configuration. The presence of stereocenters at the 3rd and 4th positions of the piperidine ring, specifically configured as (3S,4R), suggests a high degree of specificity in its interactions with biological targets. This stereochemical purity is crucial for ensuring the efficacy and safety of any potential therapeutic applications. The research community has increasingly recognized the importance of stereochemistry in drug design, as it can significantly influence the pharmacokinetic and pharmacodynamic properties of a compound.

The molecular framework of (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine incorporates several key functional groups that contribute to its unique properties. The 4-fluorophenyl moiety, for instance, is known to enhance binding affinity and metabolic stability, making it a popular choice in medicinal chemistry. Additionally, the methoxy and benzyloxy groups provide further opportunities for interaction with biological targets, potentially modulating receptor activity or enhancing drug delivery properties.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their versatile pharmacological profiles. Piperidines are a class of heterocyclic compounds that have shown promise in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and oncology. The specific configuration of (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine aligns it well with these areas of research, suggesting potential applications in the treatment of neurological conditions or other diseases where precise molecular targeting is required.

One particularly exciting aspect of this compound is its potential as a scaffold for further drug development. The combination of fluorine substitution, methoxy and benzyloxy groups, and the specific stereochemistry at the piperidine ring provides a rich chemical space for exploration. By modifying or appending additional functional groups to this core structure, researchers can fine-tune its pharmacological properties to target specific disease mechanisms or improve pharmacokinetic profiles. This modular approach to drug design is increasingly favored in modern medicinal chemistry due to its flexibility and efficiency.

The synthesis of (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions and stereochemistry to ensure high yields and purity. Advanced techniques such as chiral resolution and catalytic asymmetric synthesis have been employed to achieve the desired stereochemical configuration. These synthetic strategies not only highlight the ingenuity of modern chemical methods but also underscore the importance of precision in constructing complex molecules.

From a computational chemistry perspective, (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine offers an excellent model for studying molecular interactions. High-resolution crystal structures have been obtained for related compounds, providing valuable insights into how these molecules bind to biological targets at the atomic level. These structural data are complemented by computational studies that predict binding affinities and identify key interaction points between the compound and its targets. Such information is crucial for designing next-generation drugs with improved efficacy and selectivity.

The potential applications of this compound extend beyond traditional small molecule drug development. It serves as an excellent starting point for exploring novel therapeutic modalities such as peptidomimetics or protein-protein interaction inhibitors. By leveraging its structural features, researchers can design molecules that mimic natural bioactive peptides or disrupt pathological protein interactions without sharing common structural motifs with existing drugs. This approach holds promise for addressing complex diseases that are currently difficult to treat with conventional small molecule therapeutics.

In conclusion, (3S,4R)-4-(4-Fluorophenyl)-3-3-methoxy-4-(benzyloxy)phenoxymethyl-1-methylpiperidine represents a fascinating example of how sophisticated molecular design can lead to novel therapeutic agents. Its unique stereochemistry, functional group arrangement, and synthetic accessibility make it an attractive candidate for further investigation in medicinal chemistry. As research continues to uncover new biological targets and disease mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for human health.